Cas no 1195-81-9 (Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate)

• Product Name: Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate
• CAS No: 1195-81-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD11707219
• CID: 1067521
• PubChem ID: 15670506
• Update Time: 2025-10-22

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-hydroxymethylcyclobutanecarboxylate
• Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 1-(hydroxymethyl)-, ethyl ester
• ethyl 1-(hydroxymethyl)cyclobutanecarboxylate
• 1-hydroxymethyl-cyclobutanecarboxylic acid ethyl ester
• PWMQFMMZBJUHID-UHFFFAOYSA-N
• 0739AD
• ethyl 1-(hydroxymethyl)-cyclobutanecarboxylate
• Z2177153573
• AS-48476
• 1195-81-9
• BAA19581
• CS-0059194
• F31331
• A1-01250
• ethyl1-hydroxymethylcyclobutanecarboxylate
• SB83986
• SY202329
• EN300-215622
• DTXSID50576644
• AKOS025403332
• Z1255451103
• MFCD11707219
• SCHEMBL1691128
• DB-061574

• MDL： MFCD11707219
• Inchi： 1S/C8H14O3/c1-2-11-7(10)8(6-9)4-3-5-8/h9H,2-6H2,1H3
• InChI Key： PWMQFMMZBJUHID-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CO)CCC1)=O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 221.3±13.0 °C at 760 mmHg
• Flash Point: 86.3±12.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate

Research Brief on Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate (CAS: 1195-81-9): Recent Advances and Applications

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate (CAS: 1195-81-9) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and versatile applications. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases.

One of the most notable advancements in the application of Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate is its role in the synthesis of cyclobutane-containing drugs. Cyclobutane rings are increasingly recognized for their ability to enhance the metabolic stability and bioavailability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the efficient synthesis of cyclobutane-based protease inhibitors, which show promise in treating viral infections such as HIV and hepatitis C.

In addition to its pharmaceutical applications, recent research has highlighted the compound's potential in material science. A study conducted by researchers at MIT in 2024 revealed that Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate can be polymerized to form novel biodegradable polymers with applications in drug delivery systems. These polymers exhibit excellent biocompatibility and controlled release properties, making them suitable for targeted therapy in cancer treatment.

Another significant development is the use of this compound in the synthesis of chiral building blocks for asymmetric catalysis. A 2023 paper in Angewandte Chemie reported a highly enantioselective route to functionalized cyclobutanes using Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate as a starting material. This methodology opens new avenues for the production of optically active pharmaceuticals, reducing the need for costly and time-consuming resolution processes.

Despite these promising advancements, challenges remain in the large-scale production and purification of Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2024 study in Green Chemistry proposed a solvent-free catalytic process that significantly enhances the efficiency of the synthesis while minimizing waste generation.

In conclusion, Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate (CAS: 1195-81-9) continues to be a valuable compound in chemical biology and medicinal chemistry, with expanding applications in drug discovery, material science, and asymmetric synthesis. Ongoing research aims to further explore its potential and address current limitations in its production and application.